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Compound of Interest

Compound Name: Tuberonic acid

Cat. No.: B149402 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Tuberonic acid (CAS No. 124649-26-9)

was publicly available at the time of this writing.[1] The following guidance is a synthesis of

information from SDSs of structurally related compounds and general best practices for

handling carboxylic acids. It is imperative to consult the direct supplier for a compound-specific

SDS before handling and to conduct a thorough risk assessment. This guide provides essential

safety and logistical information for researchers, scientists, and drug development

professionals.

Tuberonic acid is an oxo monocarboxylic acid and a plant metabolite.[2] While specific hazard

data is limited, compounds with similar functional groups can pose risks such as skin, eye, and

respiratory irritation.[3][4] Therefore, a comprehensive personal protective equipment (PPE)

strategy is crucial to minimize exposure.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling Tuberonic acid. The

following table summarizes the recommended equipment.
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PPE Category Recommended Equipment
Specifications and
Purpose

Eye and Face Protection
Chemical Safety Goggles and

Face Shield

Wear tightly fitting safety

goggles that conform to EN

166 (EU) or NIOSH (US)

standards to protect against

splashes.[5] A face shield

should be worn in situations

where splashing is likely.[3][6]

Skin Protection
Chemical-Resistant Gloves

and Lab Coat

Wear appropriate protective

gloves, such as nitrile or butyl

rubber.[3][6] Inspect gloves

before use and dispose of

contaminated gloves after use

in accordance with good

laboratory practices.[5] A lab

coat is the minimum required

skin protection.[7] For larger

quantities, impervious clothing

may be necessary.[5]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood, to

avoid inhalation of dust or

vapors.[5][6] If engineering

controls are insufficient or if

irritation is experienced, use a

full-face respirator with an

appropriate particle filter.[3][5]

Operational and Disposal Plans
Safe Handling Procedures
Adherence to safe handling and storage protocols is critical for preventing accidents and

maintaining the chemical's integrity.
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Preparation:

Ensure a calibrated and certified chemical fume hood is available for all manipulations.[6]

Verify that an eyewash station and safety shower are accessible and operational.[7][8]

Designate a specific work area and decontaminate it before and after handling.[6]

Have a spill kit with appropriate neutralizing agents readily available.[7]

Handling:

Always handle Tuberonic acid within a chemical fume hood to minimize inhalation

exposure.[9]

Avoid the formation of dust when working with the solid form.[5]

When preparing solutions, always add acid to the solvent, not the other way around, to

prevent a violent reaction.[7]

Wash hands thoroughly after handling, even if gloves were worn.[5] Do not eat, drink, or

smoke in the laboratory.[10]

Storage:

Store containers in a cool, dry, and well-ventilated place, tightly closed.[5]

Keep away from incompatible materials such as strong oxidizing agents, bases, and

reducing agents.[10][11]

Protect from direct sunlight.[6]

Emergency Protocols
Spill Response:

Small Spills: For small spills, use a neutralizing agent and absorbent material to clean the

area while wearing appropriate PPE.[7] Collect the material in a suitable, closed, and labeled

container for disposal.[5]
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Large Spills: In the event of a large spill, evacuate the area and contact the appropriate

emergency response team.[12]

Exposure Response:

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing.[12] Seek medical attention.

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[12] Remove contact lenses if present and easy to do.[10] Seek immediate

medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical assistance.[10]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[10]

Disposal Plan
All waste materials should be disposed of in accordance with federal, state, and local

environmental regulations.

Neutralization: If permissible by local regulations, small amounts of acidic waste can be

neutralized. Slowly add a base like sodium bicarbonate or a solution of sodium hydroxide

until the pH is between 5.5 and 9.5.[13][14] This should be done in a fume hood with

appropriate PPE.

Waste Collection: Collect neutralized solutions and any solid waste in a properly labeled,

sealed, and compatible container.[13][15] Do not mix with incompatible waste streams.[11]

Disposal: Arrange for pickup by a licensed hazardous waste disposal service.[13] Do not

pour Tuberonic acid or its waste down the drain.[6]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as hazardous waste.[16]
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Caption: Workflow for the safe handling and disposal of Tuberonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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